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Compound of Interest

Compound Name: Ozolinone

Cat. No.: B1678133 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

proper and safe disposal of oxazolidinone-class chemicals.

The responsible disposal of chemical waste is a critical component of laboratory safety and

environmental protection. This guide provides essential information and step-by-step

procedures for the proper disposal of oxazolidinone compounds, a class of synthetic

antibiotics. While specific information for "ozolinone" was not found, this document focuses on

the closely related and widely used "oxazolidinone" class, assuming this to be the intended

subject of inquiry.

Oxazolidinones are a significant class of antibiotics known for their unique mechanism of

action, which involves inhibiting the initiation of bacterial protein synthesis.[1] Their fully

synthetic nature means they have no natural counterparts.[1] Due to their potent biological

activity, proper handling and disposal are paramount to ensure the safety of laboratory

personnel and prevent environmental contamination.[2][3][4]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle oxazolidinone compounds with

appropriate personal protective equipment (PPE). This includes chemical safety goggles,

compatible chemical-resistant gloves (e.g., nitrile rubber), and a laboratory coat. Work should

be conducted in a well-ventilated area, such as a chemical fume hood, to minimize the risk of

inhalation.
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Quantitative Data and Physical Properties
The following table summarizes the physical and chemical properties of representative

oxazolidinone compounds, extracted from their Safety Data Sheets (SDS). This information is

vital for assessing potential hazards and ensuring compatible storage and disposal.

Property 2-Benzoxazolinone 2-Oxazolidinone
(S)-4-(4-
Aminobenzyl)-2-
oxazolidinone

Molecular Formula Not specified C3 H5 N O2 Not specified

Molecular Weight Not specified 87.08 g/mol Not specified

Physical State Not specified Solid Solid

Appearance Not specified Beige
No information

available

Melting Point Not specified
86 - 89 °C / 186.8 -

192.2 °F

107 - 111 °C / 224.6 -

231.8 °F

Boiling Point Not specified
220 °C / 428 °F @ 48

mmHg

No information

available

Flash Point 160 °C (320 °F)
No information

available

No information

available

Solubility
No information

available

No information

available

No information

available

Stability

Stable under normal

temperatures and

pressures

Stable under normal

conditions
Not specified

Health Hazard Information
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Hazard 2-Benzoxazolinone 2-Oxazolidinone
(S)-4-(4-
Aminobenzyl)-2-
oxazolidinone

Acute Toxicity

Harmful if swallowed.

Oral LD50 (rat): 700

mg/kg; Oral LD50

(mouse): 554 mg/kg.

No acute toxicity

information available.
Harmful if swallowed.

Skin Irritation
May cause skin

irritation.

Causes skin irritation.

May cause an allergic

skin reaction.

Causes skin irritation.

Eye Irritation
May cause eye

irritation.

Causes serious eye

irritation.

Causes serious eye

irritation.

Respiratory Irritation
May cause respiratory

tract irritation.

May cause respiratory

irritation.

May cause respiratory

system irritation.

Carcinogenicity

Not listed by ACGIH,

IARC, NTP, or CA

Prop 65.

Not identified as a

carcinogen.

No information

available.

Step-by-Step Disposal Protocol
The following protocol provides a generalized framework for the disposal of oxazolidinone

waste. Crucially, all laboratory personnel must consult and adhere to their institution's specific

Environmental Health and Safety (EHS) guidelines, as well as local, state, and federal

regulations.

Waste Identification and Classification:

Treat all waste chemical solids, liquids, or containerized gases containing oxazolidinones

as hazardous waste unless confirmed otherwise by your institution's EHS department.

This includes unused or expired compounds, reaction byproducts, contaminated materials

(e.g., gloves, wipes, pipette tips), and solutions.

Waste Segregation and Collection:
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Solid Waste: Collect solid oxazolidinone waste in a designated, clearly labeled, and

sealable hazardous waste container. Avoid generating dust during transfer.

Liquid Waste: Collect liquid waste containing oxazolidinones in a compatible, leak-proof

container with a secure screw cap. Do not mix incompatible wastes; for instance, store

acids and bases separately.

Contaminated Materials: Place all items that have come into contact with oxazolidinones,

such as gloves, bench paper, and empty vials, into the designated solid hazardous waste

container.

Container Labeling:

Properly label all waste containers with the full chemical name ("Waste Oxazolidinone

Compound" followed by the specific name if known) and any relevant hazard pictograms

(e.g., "Harmful," "Irritant").

The label should also include the date when the waste was first added to the container.

Storage in a Satellite Accumulation Area (SAA):

Store sealed and labeled hazardous waste containers in a designated Satellite

Accumulation Area (SAA) at or near the point of generation.

The SAA must be a secure, well-ventilated area away from incompatible materials.

Ensure containers are kept closed except when adding waste.

Arranging for Final Disposal:

Never dispose of oxazolidinone waste down the sink or in the regular trash. Evaporation of

chemical waste is also prohibited.

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

schedule a pickup for the hazardous waste.

Provide the disposal personnel with accurate information about the waste composition.
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Empty Container Disposal:

A container that held an oxazolidinone compound should be triple-rinsed with a suitable

solvent.

The rinsate must be collected and disposed of as hazardous liquid waste.

After triple-rinsing, deface or remove all chemical labels from the empty container before

disposing of it as regular trash.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the procedural flow for proper oxazolidinone disposal and the

logical decision-making process involved.
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Caption: Experimental workflow for oxazolidinone waste disposal.
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Caption: Decision-making for oxazolidinone waste classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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